Cas no 717890-87-4 (N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a pyridinyl group and an acetamide moiety with a fluorophenyl substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules. The presence of the 1,3,4-oxadiazole ring enhances metabolic stability, while the pyridinyl and fluorophenyl groups may contribute to binding affinity in target interactions. The sulfanylacetamide bridge offers flexibility for further derivatization. This compound is of interest in drug discovery for its balanced lipophilicity and potential as an intermediate in synthesizing kinase inhibitors or antimicrobial agents. Its well-defined structure allows for precise modifications in structure-activity relationship studies.

N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide structure

717890-87-4 structure

Product Name:N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

CAS No:717890-87-4

MF:C₁₅H₁₁FN₄O₂S

MW:330.336844682693

CID:5476151

Update Time:2025-05-21

N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-fluorophenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
- N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
- Inchi： 1S/C15H11FN4O2S/c16-11-1-3-12(4-2-11)18-13(21)9-23-15-20-19-14(22-15)10-5-7-17-8-6-10/h1-8H,9H2,(H,18,21)
- InChI Key： BKAWZTSYJVETKJ-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1=NN=C(C2=CC=NC=C2)O1

N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2755-0019-2μmol	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F2755-0019-5μmol	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F2755-0019-10μmol	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F2755-0019-20μmol	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F2755-0019-1mg	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F2755-0019-2mg	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F2755-0019-3mg	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F2755-0019-4mg	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F2755-0019-5mg	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F2755-0019-10mg	N-(4-fluorophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	717890-87-4	90%+	10mg	$79.0	2023-07-28

N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913

Additional information on N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 717890-87-4)

The compound N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 717890-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique 1,3,4-oxadiazole scaffold and fluorophenyl moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's ability to modulate kinase activity has been demonstrated in vitro, with promising results in inhibiting specific kinases involved in cell proliferation and survival pathways. Researchers have employed molecular docking and structure-activity relationship (SAR) studies to refine the compound's structure, enhancing its binding affinity and selectivity.

In addition to its kinase inhibitory properties, N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has shown potential as an antimicrobial agent. Recent in vitro assays have revealed its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential enzymatic processes. These findings suggest that further development of this compound could lead to novel antimicrobial therapies, addressing the growing challenge of antibiotic resistance.

Pharmacokinetic and toxicological studies of N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide are also underway, with preliminary data indicating favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's bioavailability and therapeutic index.

In conclusion, N-(4-fluorophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 717890-87-4) represents a promising candidate for further development in multiple therapeutic areas. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its versatility and potential impact on drug discovery. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and clinical applicability, paving the way for future translational studies and potential commercialization.